This study aimed to evaluate trade-offs between enteric and manure CH4 emissions, and the size of synergistic effects for CH4 and nitrogenous emissions (NH3 and N2O). Sixty-four Holstein-Friesian cows were blocked in groups of 4 based on parity, lactation stage, and milk yield. Cows within a block were randomly allocated to a dietary sequence in a crossover design with a grass silage-based diet (GS) and a corn silage-based diet (CS). The GS diet consisted of 50% grass silage and 50% concentrate, and CS consisted of 10% grass silage, 40% corn silage, and 50% concentrate (dry matter basis). The composition of the concentrate was identical for both diets. Cows were housed in groups of 16 animals, in 4 mechanically ventilated barn units for independent emission measurement. Treatment periods were composed of a 2-wk adaptation period followed by a 5-wk measurement period, 1 wk of which was without cows to allow separation of enteric and manure emissions. In each barn unit, ventilation rates and concentrations of CH4, CO2, NH3, and N2O in incoming and outgoing air were measured. Cow excretion of organic matter was higher for CS compared with GS. Enteric CH4 and cow-associated NH3 and N2O emissions (i.e., manure emissions excluded) were lower for CS compared with GS (−11, −40, and −45%, respectively). The CH4 and N2O emissions from stored manure (i.e., in absence of cows) were not affected by diet, whereas that of NH3 emission tended to be lower for CS compared with GS. In conclusion, there was no trade-off between enteric and manure CH4 emissions, and there were synergistic effects for CH4 and nitrogenous emissions when grass silage was exchanged for corn silage, without balancing the diets for crude protein content, in this short-term study.

During the transition phase, dairy cows are susceptible to develop postpartum diseases. Cows that stay healthy or recover rapidly can be considered to be more resilient in comparison to those that develop postpartum diseases. An indication of loss of resilience will allow for early intervention with preventive and supportive measures before the onset of disease. We investigated which quantitative behavioral characteristics during the dry period could be used as indicators of reduced resilience after calving, using noninvasive Smart Tag neck and Smart Tag leg sensors in dairy cows (Nedap N.V.). We followed 180 cows during 2 wk before until 6 wk after parturition at 4 farms in the Netherlands. Serving as proxy for loss of resilience, as defined by the duration and severity of disease, a clinical assessment was performed twice weekly and blood samples were taken in the first and fifth week after parturition. For each cow, clinical and serum value deviations were aggregated into a total deficit score (TDS total). We also calculated TDS values relating to inflammation, locomotion, or metabolic problems, which were further divided into macro-mineral and liver-related deviations. Smart Tag neck and leg sensors provided continuous behavioral activity signals of which we calculated the average, variance, and autocorrelation during the dry period. Diurnal patterns in the behavioral activity signals were derived by fast Fourier transformation and the calculation of the nonperiodicity. To select significant predictors of resilience, we first performed a univariate analysis with TDS as dependent variable and the behavioral characteristics that were measured during the dry period, as potential predictors with cow as experimental unit. We included parity group as fixed effect and farm as random effect. Next, we performed multivariable analysis with only significant predictors, followed by a variable selection procedure to obtain a final linear mixed model with an optimal subset of predictors with parity group as fixed effect and farm as random effect. The TDS total was best predicted by average inactive time, nonperiodicity ruminating, nonperiodicity of bouts standing up and fast Fourier transformation stand still. Average inactive time was negatively correlated with average eating time, and these 2 predictors could be exchanged with only little difference in model performance. Our best performing model predicted TDS total at a cutoff level of 60 points, with a sensitivity of 79.5% and a specificity of 73.2% with a positive predicted value of 0.69 and a negative predicted value of 0.83. The models to predict the other TDS categories showed a lower predictive performance as compared with the TDS total model, which could be related to the limited sample size and therefore, low occurrence of problems within a specific TDS category. Furthermore, more resilient dairy cows are characterized by high averages of eating time with high regularity in rumination and low averages of inactive time. They reveal high regularity in standing time and transitions from lying to standing, in the dry period. These behaviors can be used as indicators of resilience and allow for preventive intervention during the dry period in vulnerable dairy cattle. However, further examination is still required to find clues for adequate intervention strategies.

The objective of this study was to quantify the effects of supplementing transition dairy cows with a low inclusion dry glycerol product in the pre- and postpartum periods on feed intake, metabolic markers, and milk yield and components. Multiparous Holstein dairy cows (n = 60) were enrolled in a 2-by-2 factorial design study. Starting 21 d before expected parturition, cows individually received a dry cow diet with (1) 250 g/d glycerol product supplementation [66% pure glycerol (United States Pharmacopeia grade); GLY], or (2) no supplementation (CON) mixed to their total mixed ration. After parturition, cows, again, were individually assigned to either GLY, or (2) no supplementation (CON) to their partial mixed ration for the first 21 d in milk (DIM). Cows were milked by an automated milking system and offered a target of 5.4 kg DM/d pellet (23% of target total dry matter intake, DMI) in the automated milking system and followed for 42 d into lactation. Blood samples were collected 6.3 ± 3.47 d before calving for all blood measures and 3, 7, 10, and 14 DIM for analysis of glucose and β-hydroxybutyrate, as well as 3 and 7 DIM for nonesterified fatty acids (NEFA) and haptoglobin. Initial dry cow body weight (BW), calf birth weight, previous 305-d milk, and month of parturition were used as covariates in the statistical model. Cows supplemented with GLY prepartum lost less BW and consumed more DMI pre- and postpartum, as well as had lower postpartum blood β-hydroxybutyrate and NEFA concentrations compared with those fed the CON treatment prepartum. Cows supplemented with GLY postpartum had lesser DMI in the first 42 DIM than cows fed CON postpartum, but also had reduced blood NEFA concentrations, odds of a high haptoglobin test, odds of a low blood glucose test, and lesser preformed fatty acid concentrations and yields in their milk. Cows supplemented glycerol both pre- and postpartum lost the least total BW from −21 to 21 DIM. No treatment effects were detected for milk yield; however, cows receiving GLY postpartum had lower milk fat. Overall, glycerol supplementation during the transition period, particularly during the 21 d before calving, was associated with markers of improved metabolic status.

Aroma is an important attribute of infant formula (IF). In this study, 218 volatiles and 62 odor-active compounds were detected from IF by dynamic headspace sampling combined with comprehensive 2-dimensional gas chromatography-olfactometry-mass spectrometry. Aldehydes and ketones were determined as the most abundant odor-active compounds. Among them, the contents of pentanal and hexanal were the most abundant, while 1-octen-3-one had the highest flavor dilution factor and odor activity value in most of the IF. Sensory evaluation and electronic nose analysis showed that the skimming process, the fatty acid composition, and powdered or liquid milk base used for the production of IF may be important factors resulting in their differences in aroma profiles and compounds. These differences were assumed to be mainly ascribed to the Maillard reaction and lipid oxidation, which were largely influenced by the temperature and water activity.

During the first 3 wk of life, the immune system of newborn ruminants starts to work, as indicated by fluctuations in the concentrations of proinflammatory cytokines and acute phase proteins (APP). They have been shown to be markers for short and long-term weight gain in ruminants. This observational study investigated these proteins as possible indicators of first lactation performance of dairy cows. A total of 117 dairy calves from a single farm were enrolled in the study. Serum and fecal samples were taken once a week for the first 3 wk of life. Cryptosporidium spp. infection and its treatment were monitored and accounted for in statistical analysis. The concentrations of the APP serum amyloid A (SAA) and haptoglobin (Hp), and the proinflammatory cytokines interleukin-6 (IL-6) and tumor necrosis factor α (TNF-α) were analyzed in serum. After the first lactation, health and performance data of the cows were retrieved, and associations between APP and cytokine concentrations with first lactation outcomes were investigated through linear and logistic regression. This study found a negative association between the concentration of Hp in the second week of life and average daily weight gain at one year. The SAA concentration measured during the second and third weeks of life was positively associated with age at first calving. IL-6, SAA, and Hp measured in the second week of life were positively associated with calving to conception interval. The concentrations of IL-6 and TNF-α during the first week of life were associated with higher odds of reproductive issues during the first lactation period. These markers can be used to help understand underlying processes that influence animal health and production. In conclusion, inflammatory responses during the first week of life are related to reproductive success, whereas the second and third weeks of life seem to influence the future productive performance in dairy cows.

This study investigated the effects of acacia (extract of Acacia mearnsii) and sainfoin (Onobrychis viciifolia) as condensed tannin (CT)-rich sources on ruminal and manure methane (CH4) emissions in comparison with non-CT silages characterized by different contents of the cell wall and water-soluble carbohydrates. In a 3 × 6 incomplete Latin square design, 30 Holstein cows (63 ± 23 d in milk; mean ± SD; 33.8 ± 7.6 kg of milk per day, body weight 642 ± 81 kg) were provided with ad libitum access to 1 of 6 total mixed rations comprising 790 g of silage and 210 g of concentrate per kilogram of dry matter (DM). The silages were either rich in sainfoin [neutral detergent fiber (NDF): 349 g/kg of DM], perennial ryegrass (NDF: 420 g/kg of DM), or red clover (NDF: 357 g/kg of DM). Each silage was supplemented with 20 g/kg (of total diet DM) of acacia or straw meal. Feed intake and milk yield were recorded daily. Milk composition and ruminal fluid characteristics and microbiota were analyzed. The individual ruminal CH4 production was determined using the GreenFeed system, and CH4 emissions from the manure of cows fed the same diets were measured in a parallel experiment over 30 d at 25°C using a dynamic flux chamber. The CT sources did not reduce CH4 yield or emission intensity. Acacia reduced milk production (from 26.3 to 23.2 kg/d) and DM intake (from 19.7 to 16.7 kg/d) when supplemented with ryegrass, and both CT sources reduced the milk protein content and yield. Acacia supplementation and ryegrass silage reduced the ruminal acetate:propionate ratio. Furthermore, during acacia treatment, the abundance of Methanobrevibacter archaea tended to be lower and that of Thermoplasmata was higher. Acacia reduced the CH4 emissions from manure for the ryegrass group by 17% but not for the sainfoin and clover groups. Feeding sainfoin silage resulted in the lowest manure-derived CH4 emissions (−47% compared with ryegrass). In conclusion, acacia reduced ruminal CH4 production by 10%, but not emission intensity, and the mitigation effect of sainfoin depended on the silage to which it was compared. Because mitigation was partially associated with animal productivity losses, careful evaluation is required before the implementation of tanniferous feeds in farm practice.

Our objective was to compare reproductive outcomes of primiparous lactating Holstein cows of different genetic merit for fertility submitted for insemination with management programs that prioritized artificial insemination (AI) at detected estrus (AIE) or timed AI (TAI). Moreover, we aimed to determine whether subgroups of cows with different fertility potential would present a distinct response to the reproductive management strategies compared. Lactating primiparous Holstein cows (n = 6 commercial farms) were stratified into high (Hi-Fert), medium (Med-Fert), and low (Lo-Fert) genetic fertility groups (FG) based on a Reproduction Index value calculated from multiple genomic-enhanced predicted transmitting abilities. Within herd and FG, cows were randomly assigned either to a program that prioritized TAI and had an extended voluntary waiting period (P-TAI; n = 1,338) or another that prioritized AIE (P-AIE; n = 1,416) and used TAI for cows, not AIE. Cows in P-TAI received first service by TAI at 84 ± 3 d in milk (DIM) after a Double-Ovsynch protocol, were AIE if detected in estrus after a previous AI, and received TAI after an Ovsynch-56 protocol at 35 ± 3 d after a previous AI if a corpus luteum (CL) was visualized at nonpregnancy diagnosis (NPD) 32 ± 3 d after AI. Cows with no CL visualized at NPD received TAI at 42 ± 3 d after AI after an Ovsynch-56 protocol with progesterone supplementation (P4-Ovsynch). Cows in P-AIE were eligible for AIE after a PGF2α treatment at 53 ± 3 DIM and after a previous AI. Cows not AIE by 74 ± 3 DIM or by NPD 32 ± 3 d after AI received P4-Ovsynch for TAI at 74 ± 3 DIM or 42 ± 3 d after AI. Binary data were analyzed with logistic regression, count data with Poisson regression, continuous data by ANOVA, and time to event data by Cox's proportional hazard regression. Pregnancy per AI (P/AI) to first service was greater for cows in the Hi-Fert (59.8%) than the Med-Fert (53.6%) and Lo-Fert (47.7%) groups, and for the P-TAI (58.7%) than the P-AIE (48.7%) treatment. Overall, P/AI for all second and subsequent AI combined did not differ by treatment (P-TAI = 45.2%; P-AIE = 44.5%) or FG (Hi-Fert = 46.1%; Med-Fert = 46.0%; Lo-Fert = 42.4%). The hazard of pregnancy after calving was greater for the P-AIE than the P-TAI treatment [hazard ratio (HR) = 1.27, 95% CI: 1.17 to 1.37)], and for the Hi-Fert than the Med-Fert (HR = 1.16, 95% CI: 1.05 to 1.28) and Lo-Fert (HR = 1.34, 95% CI: 1.20 to 1.49) groups. More cows in the Hi-Fert (91.2%) than the Med-Fert (88.4%) and Lo-Fert (85.8%) groups were pregnant at 200 DIM. Within FG, the hazard of pregnancy was greater for the P-AIE than the P-TAI treatment for the Hi-Fert (HR = 1.41, 95% CI: 1.22 to 1.64) and Med-Fert (HR = 1.28, 95% CI: 1.12 to 1.46) groups but not for the Lo-Fert group (HR = 1.13, 95% CI: 0.98 to 1.31). We conclude that primiparous Holstein cows of superior genetic merit for fertility had better reproductive performance than cows of inferior genetic merit for fertility, regardless of the type of reproductive management used. In addition, the effect of programs that prioritized AIE or TAI on reproductive performance for cows of superior or inferior genetic merit for fertility depended on the outcomes evaluated. Thus, programs that prioritize AIE or TAI could be used to affect certain outcomes of reproductive performance or management.

Delactosed whey permeate is the mother liquor/by-product of lactose manufacture, but it still contains around 20 wt% lactose. The high mineral content, stickiness, and hygroscopic behavior prevent further recovery of lactose in the manufacturing process. Therefore, its use is currently limited to low-value applications such as cattle feed, and more often it is seen as waste. This study investigates a new separation technique operating at sub-zero conditions. At low temperature, precipitation of calcium phosphate is expected to be reduced and the lower solubility at sub-zero temperature makes it possible to recover a large portion of the lactose. We found that lactose could be crystallized at sub-zero conditions. The crystals had a tomahawk morphology and an average size of 23 and 31 µm. In the first 24 h, the amount of calcium phosphate precipitated was limited, whereas the lactose concentration was already close to saturation. The overall rate of crystallization was increased compared with the crystals recovered from a pure lactose solution. Mutarotation was rate limiting in the pure system but it did not limit the crystallization of lactose from delactosed whey permeate. This resulted in faster crystallization; after 24 h the yield was 85%.

Small breeding programs are limited in achieving competitive genetic gain and prone to high rates of inbreeding. Thus, they often import genetic material to increase genetic gain and to limit the loss of genetic variability. However, the benefit of import depends on the strength of genotype-by-environment interaction. Import also diminishes the relevance of domestic selection and the use of domestic breeding animals. Introduction of genomic selection has potentially exacerbated this issue, but is also opening the potential for smaller breeding programs. The aim of this paper was to determine when and to what extent small breeding programs benefit from importing genetic material by quantifying the genetic gain as well as the sources of genetic gain. We simulated 2 cattle breeding programs of the same breed that represented a large foreign and a small domestic breeding program. The programs differed in selection parameters of sire selection, and in the initial genetic mean and annual genetic gain. We evaluated a control scenario without the use of foreign sires in the domestic breeding program and 24 scenarios that varied the percentage of domestic dams mated with foreign sires, the genetic correlation between the breeding programs (0.8 or 0.9), and the time of implementing genomic selection in the domestic compared with the foreign breeding program (concurrently or with a 10-yr delay). We compared the scenarios based on the genetic gain and genic standard deviation. Finally, we partitioned breeding values and genetic trends of the scenarios to quantify the contribution of domestic selection and import to the domestic genetic gain. The simulation revealed that when both breeding programs implemented genomic selection simultaneously, the use of foreign sires increased domestic genetic gain only when genetic correlation was 0.9 (10%–18% increase). In contrast, when the domestic breeding program implemented genomic selection with a 10-yr delay, import increased genetic gain at both tested correlations, 0.8 (5%–23% increase) and 0.9 (15%–53% increase). The increase was significant when we mated at least 10% or 25% domestic females with foreign sires and increased with the increasing use of foreign sires, but with a diminishing return. The partitioning analysis revealed that the contribution of import expectedly increased with the increased use of foreign sires. However, the increase did not depend on the genetic correlation and was not proportional to the increase in domestic genetic gain. This represents a peril for small breeding programs because they could be overly relying on import with diminishing returns for the genetic gain, marginal benefit for the genetic variability, and large loss of the domestic germplasm. The benefit and peril of import depends on an interplay of genetic correlation, extent of using foreign sires, and a breeding scheme. It is therefore crucial that small breeding programs assess the possible benefits of import beyond domestic selection. The benefit of import should be weighed against the perils of decreased use of domestic sires and decreased contribution and value of domestic selection.

Increased diet fermentability may decrease ruminal pH and fiber digestibility, and increase the flow of trans fatty acids (FA) to the lower tract ultimately leading to milk fat depression. We recently showed that feeding super-conditioned corn, a new method of corn processing (95°C for 6 min in super-conditioner) for ruminants has potential to the reduction in milk fat yield caused by changes in ruminal pH and increased trans FA in milk fat. Supplementing yeast culture (YC) and replacing starch with sugar sources in diet can counteract the negative effects of high fermentable diets by improving ruminal pH and milk fat output. This study aimed to evaluate the effect of feeding beet liquid molasses (LM) and YC on intake and total-tract digestibility of nutrients, milk yield and composition, ruminal fermentation, milk FA profile, and plasma concentrations of glucose, nonesterified FA, β-hydroxybutyric acid, and urea N in early-lactation dairy cows fed high-starch diets containing super-conditioned corn. Twelve primiparous and 18 multiparous Holstein cows (mean ± SD; 67 ± 12 d in milk and 42 ± 2.1 kg of milk at the beginning of the experiment) were blocked by parity, pre-experimental milk yield, and DIM. Cows were used in a randomized complete block design experiment with 14 d as covariate period and 37 d for the experimental period. The following dietary treatments were fed as total mixed rations: (1) control diet (CTRL = no YC or LM supplementation), (2) LM supplementation at 5% of the diet dry matter (MOL diet), and (3) CTRL supplemented with 10 g/d of YC (YST diet). Diets were formulated to be isonitrogenous and isoenergetic. Intake of nutrients and apparent total-tract digestibility of crude protein and starch did not change across treatments. In contrast, cows fed the YST diet had the greatest apparent total-tract digestibility of dry matter, organic matter and neutral detergent fiber. Compared with the CTRL diet, yield of 4% FCM increased by 2.4 and 1.8 kg in cows fed MOL or YST, respectively. The ruminal molar proportions of acetate and butyrate increased in cows fed the YST or MOL diets, respectively, but the proportion of ruminal propionate was not affected by treatments. Milk fat concentration increased by supplementing both LM and YC and the milk yield of total trans-18:1 dropped by 45% and 18% relative to CTRL with MOL or YST diets, respectively. While the MOL diet increased the milk proportion and yield of de novo FA, no treatment effects were observed for the proportion and yield of preformed FA in the milk fat. Apart from β-hydroxybutyric acid concentration in plasma, which was greatest in cows fed MOL, remaining blood metabolites were not affected by treatments. Overall, MOL and YST diets increased 4% FCM and milk fat concentration and reduced the proportion of total trans-18:1 FA in milk fat in cows fed a concentrate based on super-conditioned corn. These responses were associated with increased ruminal pH and the molar proportions of acetate and butyrate with feeding the MOL and YST diets.